5-[3-chloro-5-methoxy-4-(naphthalen-2-ylmethoxy)benzylidene]-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• Molecular Formula: C25H21ClN2O4S
• Molecular Weight: 481 g/mol
• IUPAC Name: 5-[[3-chloro-5-methoxy-4-(naphthalen-2-ylmethoxy)phenyl]methylidene]-1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C25H21ClN2O4S/c1-27-23(29)19(24(30)28(2)25(27)33)11-16-12-20(26)22(21(13-16)31-3)32-14-15-8-9-17-6-4-5-7-18(17)10-15/h4-13H,14H2,1-3H3
• InChI Key: TZSDPEPCFKOEOI-UHFFFAOYSA-N
• SMILES: CN1C(=O)C(=CC2=CC(=C(C(=C2)Cl)OCC3=CC4=CC=CC=C4C=C3)OC)C(=O)N(C1=S)C

Description

5-[3-chloro-5-methoxy-4-(naphthalen-2-ylmethoxy)benzylidene]-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-[3-chloro-5-methoxy-4-(naphthalen-2-ylmethoxy)benzylidene]-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is not fully understood. However, it is believed that the compound exerts its biological activity by interacting with specific targets in cells. For example, in cancer cells, the compound may inhibit cell growth by inducing apoptosis or by disrupting the cell cycle.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various in vitro and in vivo models. The compound has been shown to induce cell death in cancer cells, inhibit bacterial and fungal growth, and act as a fluorescent probe for metal ions. However, further studies are needed to fully understand the effects of this compound on biological systems.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[3-chloro-5-methoxy-4-(naphthalen-2-ylmethoxy)benzylidene]-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione in lab experiments include its potential anticancer and antimicrobial activity, as well as its use as a fluorescent probe for metal ions. However, the limitations of using this compound include its potential toxicity, the need for further studies to fully understand its mechanism of action, and the need for careful optimization of experimental conditions to ensure reproducibility of results.

Future Directions

There are several future directions for research on 5-[3-chloro-5-methoxy-4-(naphthalen-2-ylmethoxy)benzylidene]-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione. These include:
1. Investigation of the compound's potential use in combination therapy with other anticancer or antimicrobial agents.
2. Further studies to fully understand the mechanism of action of the compound.
3. Optimization of experimental conditions to improve reproducibility of results.
4. Development of more efficient and cost-effective synthesis methods for the compound.
5. Investigation of the compound's potential use in other scientific research applications, such as biosensors or drug delivery systems.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promising results in various scientific research applications. The compound has potential applications in the fields of cancer research, microbiology, and materials science. Further studies are needed to fully understand the mechanism of action of the compound and to optimize experimental conditions for reproducibility of results.

Synthesis Methods

The synthesis of 5-[3-chloro-5-methoxy-4-(naphthalen-2-ylmethoxy)benzylidene]-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione involves the condensation of 3-chloro-5-methoxy-4-(naphthalen-2-ylmethoxy)benzaldehyde with 1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione in the presence of a suitable catalyst. The reaction is carried out under reflux conditions, and the product is obtained in good yield after purification.

Scientific Research Applications

5-[3-chloro-5-methoxy-4-(naphthalen-2-ylmethoxy)benzylidene]-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has shown promising results in various scientific research applications. The compound has been studied for its potential anticancer activity, and it has been found to inhibit the growth of cancer cells in vitro. It has also been investigated for its antimicrobial activity, and it has shown significant activity against various bacterial and fungal strains. Additionally, the compound has been studied for its potential use as a fluorescent probe for the detection of metal ions.